molecular formula C17H21N2O2P B8527058 N-[1-(Diphenylphosphoryl)butyl]urea CAS No. 43077-48-1

N-[1-(Diphenylphosphoryl)butyl]urea

Cat. No.: B8527058
CAS No.: 43077-48-1
M. Wt: 316.33 g/mol
InChI Key: MCXHVPDNVZXDSD-UHFFFAOYSA-N
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Description

N-[1-(Diphenylphosphoryl)butyl]urea is a useful research compound. Its molecular formula is C17H21N2O2P and its molecular weight is 316.33 g/mol. The purity is usually 95%.
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Properties

CAS No.

43077-48-1

Molecular Formula

C17H21N2O2P

Molecular Weight

316.33 g/mol

IUPAC Name

1-diphenylphosphorylbutylurea

InChI

InChI=1S/C17H21N2O2P/c1-2-9-16(19-17(18)20)22(21,14-10-5-3-6-11-14)15-12-7-4-8-13-15/h3-8,10-13,16H,2,9H2,1H3,(H3,18,19,20)

InChI Key

MCXHVPDNVZXDSD-UHFFFAOYSA-N

Canonical SMILES

CCCC(NC(=O)N)P(=O)(C1=CC=CC=C1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

When a mixture of 0.50 mole of ethyl diphenylphosphinite 0.55 mole of n-butyraldehyde, and 0.25 mole of urea in 150 ml of chlorobenzene is warmed at 110° C. for 3 hr, there is only a slow reaction. The mixture is cooled to room temperature and 0.25 mole of acetic acid is added dropwise in ~10 minutes. The temperature increases to 65° during this addition; the urea dissolves and then a white solid product separates. The addition of another 0.25 mole of acetic acid causes no additional heat of reaction. The reaction mixture is warmed at 65°-80° for 9.5 hr and filtered, giving 44.4g. Recrystallization from ethylene glycol gives 26.5g of a white solid: mp 241°-244°; 31P nmr (CF3CO2H) -44.4 ppm; ms M+ = 316 (theory 316).
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